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Get Quote

Abstract: This application note provides a comprehensive guide for the structural elucidation of

Ranolazine bis(N-oxide), a significant oxidative metabolite and degradation product of the

antianginal drug Ranolazine. We detail a systematic approach employing one-dimensional (¹H,

¹³C) and two-dimensional (COSY, HSQC, HMBC) Nuclear Magnetic Resonance (NMR)

spectroscopy. This guide is intended for researchers, scientists, and drug development

professionals engaged in metabolite identification, impurity profiling, and stability studies of

pharmaceutical compounds. The protocols and data interpretation strategies outlined herein

are designed to ensure scientific rigor and trustworthy results.

Introduction: The Significance of Ranolazine
Metabolism
Ranolazine is an antianginal agent that functions primarily by inhibiting the late inward sodium

current in cardiac myocytes.[1] Its metabolism is extensive, occurring mainly in the liver via

cytochrome P450 enzymes, particularly CYP3A4 and to a lesser extent, CYP2D6.[2][3] This

metabolic activity leads to a multitude of metabolites, with over 100 having been detected in
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urine.[1] Among these, oxidative metabolites are of particular interest due to their potential

impact on the drug's efficacy and safety profile.

The formation of N-oxides is a common metabolic pathway for drugs containing tertiary amine

functionalities, such as the piperazine ring in Ranolazine. The bis(N-oxide) derivative, where

both nitrogen atoms of the piperazine ring are oxidized, is a known oxidative degradation

product and potential metabolite.[4][5] Accurate structural confirmation of such metabolites is a

critical step in drug development, ensuring the comprehensive characterization of a drug's fate

in the body and the identification of potential impurities in the active pharmaceutical ingredient

(API).[6]

NMR spectroscopy is an unparalleled tool for the unambiguous structural elucidation of small

molecules, providing detailed information about the chemical environment of individual atoms

and their connectivity.[7][8] This application note will demonstrate the power of a multi-

technique NMR approach to confidently identify Ranolazine bis(N-oxide).

The NMR Signature of N-Oxidation
The introduction of an oxygen atom to the nitrogen of the piperazine ring in Ranolazine induces

significant and predictable changes in the NMR spectra. These changes are the key to

identifying the bis(N-oxide) structure. The primary effect is a substantial deshielding of the

protons and carbons adjacent to the newly formed N-oxide moieties. This deshielding results in

a downfield shift of their corresponding NMR signals.[4]

A study on the forced degradation of Ranolazine identified an oxidative degradation product,

DP-OX1, as the bis(N-oxide) derivative, 1-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-4-(2-

hydroxy-3-(2-methoxyphenoxy)propyl)piperazine 1,4-dioxide.[4][5] The structural elucidation

was achieved through extensive 1D and 2D NMR studies. The most notable observations were

the significant downfield shifts of the protons on the carbons adjacent to the piperazine

nitrogens.[4]

Experimental Design and Protocols
A systematic approach employing a suite of NMR experiments is essential for the complete

structural assignment of Ranolazine bis(N-oxide).
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Sample Preparation
For optimal results, high-purity samples of the isolated metabolite or degradation product are

required.

Protocol 1: Sample Preparation for NMR Analysis

Isolation: Isolate the compound of interest (Ranolazine bis(N-oxide)) from the reaction

mixture or biological matrix using techniques such as preparative High-Performance Liquid

Chromatography (HPLC).[6][9]

Solvent Selection: Dissolve approximately 5-10 mg of the purified sample in a suitable

deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O). DMSO-d₆ is often a good choice for

Ranolazine and its derivatives.[4]

Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane

(TMS), for referencing the chemical shifts (0.00 ppm for both ¹H and ¹³C).

Sample Transfer: Transfer the solution to a high-quality 5 mm NMR tube.

NMR Data Acquisition Workflow
The following sequence of NMR experiments provides a comprehensive dataset for structural

elucidation.

1D NMR Experiments 2D NMR Experiments

¹H NMR ¹³C NMR

Initial Structural
Information DEPT-135

Determine CHn
Multiplicity ¹H-¹H COSY

Proton-Proton
Correlations ¹H-¹³C HSQC

Direct C-H
Correlations ¹H-¹³C HMBC

Long-Range C-H
Correlations

Click to download full resolution via product page

Caption: Recommended NMR data acquisition workflow for structural elucidation.

Protocol 2: NMR Spectrometer Setup and Data Acquisition
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Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

better signal dispersion and sensitivity.

¹H NMR: Acquire a standard one-dimensional proton spectrum to observe the overall proton

environment.

¹³C NMR & DEPT-135: Obtain a ¹³C spectrum to identify the number of unique carbon atoms.

A DEPT-135 experiment is crucial to differentiate between CH, CH₂, and CH₃ groups.

¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-

spin coupled, typically those on adjacent carbons.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates protons

directly to the carbons they are attached to.[10]

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment reveals

long-range correlations (typically over 2-3 bonds) between protons and carbons, which is

essential for piecing together the molecular fragments.[11]

Spectral Interpretation: Identifying Ranolazine
Bis(N-Oxide)
The key to confirming the bis(N-oxide) structure lies in comparing the NMR spectra of the

metabolite to that of the parent Ranolazine molecule and identifying the characteristic

downfield shifts.

Expected Chemical Shift Changes
The formation of the N-oxides at positions 1 and 4 of the piperazine ring causes a significant

deshielding effect on the adjacent methylene protons and carbons.

Position
Ranolazine (Approx.

¹H δ ppm)

Ranolazine Bis(N-

Oxide) (Approx. ¹H δ

ppm)

Observed Shift

Piperazine Ring

Protons
~2.5-2.8 ~3.2-4.3 Significant Downfield
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Table 1: Comparison of approximate ¹H NMR chemical shifts for piperazine ring protons in

Ranolazine and its bis(N-oxide) derivative. Data derived from descriptions in the literature.[4]

Position
Ranolazine (Approx.

¹³C δ ppm)

Ranolazine Bis(N-

Oxide) (Approx. ¹³C

δ ppm)

Observed Shift

Piperazine Ring

Carbons
~50-60 ~65-75 Significant Downfield

Table 2: Comparison of approximate ¹³C NMR chemical shifts for piperazine ring carbons in

Ranolazine and its bis(N-oxide) derivative. Data derived from descriptions in the literature.[4]

Analysis of 2D NMR Data
The 2D NMR spectra are crucial for unambiguous assignment.

Key HMBC Correlations in Ranolazine Bis(N-Oxide)

N-(2,6-dimethylphenyl)acetamide

N1-Oxide

N4-Oxide

Piperazine Ring

2-hydroxy-3-(2-methoxyphenoxy)propyl

Acetamide CH₂

Piperazine C (adj. N1)

2-3 bond correlation

Piperazine CH₂ (adj. N1)

Piperazine C (adj. N4)

2-3 bond correlation

Piperazine CH₂ (adj. N4)

2-3 bond correlation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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